5-[4-(TERT-BUTYL)PHENYL]-4-(4-CHLOROPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
5-[4-(TERT-BUTYL)PHENYL]-4-(4-CHLOROPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
Brand Name:
Vulcanchem
CAS No.:
124998-68-1
VCID:
VC0045358
InChI:
InChI=1S/C18H18ClN3S/c1-18(2,3)13-6-4-12(5-7-13)16-20-21-17(23)22(16)15-10-8-14(19)9-11-15/h4-11H,1-3H3,(H,21,23)
SMILES:
CC(C)(C)C1=CC=C(C=C1)C2=NNC(=S)N2C3=CC=C(C=C3)Cl
Molecular Formula:
C18H18ClN3S
Molecular Weight:
343.9 g/mol
5-[4-(TERT-BUTYL)PHENYL]-4-(4-CHLOROPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
CAS No.: 124998-68-1
Main Products
VCID: VC0045358
Molecular Formula: C18H18ClN3S
Molecular Weight: 343.9 g/mol
![5-[4-(TERT-BUTYL)PHENYL]-4-(4-CHLOROPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL - 124998-68-1](/images/no_structure.jpg)
| CAS No. | 124998-68-1 |
|---|---|
| Product Name | 5-[4-(TERT-BUTYL)PHENYL]-4-(4-CHLOROPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL |
| Molecular Formula | C18H18ClN3S |
| Molecular Weight | 343.9 g/mol |
| IUPAC Name | 3-(4-tert-butylphenyl)-4-(4-chlorophenyl)-1H-1,2,4-triazole-5-thione |
| Standard InChI | InChI=1S/C18H18ClN3S/c1-18(2,3)13-6-4-12(5-7-13)16-20-21-17(23)22(16)15-10-8-14(19)9-11-15/h4-11H,1-3H3,(H,21,23) |
| Standard InChIKey | XKULROXVGOGMDR-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC=C(C=C1)C2=NNC(=S)N2C3=CC=C(C=C3)Cl |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)C2=NNC(=S)N2C3=CC=C(C=C3)Cl |
| PubChem Compound | 2063271 |
| Last Modified | Nov 11 2021 |
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